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Compound of Interest

1-(1-Chloroethyl)-4-
Compound Name:
isobutylbenzene

Cat. No.: B3054820

An In-depth Technical Guide to the Physicochemical Properties of 1-(1-Chloroethyl)-4-
isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-(1-Chloroethyl)-4-isobutylbenzene, a key intermediate in the synthesis of
various pharmaceutical compounds, most notably Ibuprofen. This document details the
compound's fundamental chemical and physical characteristics, outlines standard experimental
methodologies for their determination, and illustrates its role in a significant synthetic pathway.

Core Physicochemical Data

1-(1-Chloroethyl)-4-isobutylbenzene, with the CAS number 62049-65-4, is an aromatic
organic compound. Its structural features, including the isobutyl group and the chloroethyl
substituent on the benzene ring, dictate its physical properties and chemical reactivity. The
following table summarizes its key physicochemical data.
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Property

Value

Molecular Formula

C12H17CI[1][2][3][4]

Molecular Weight 196.72 g/mol [4][5]
Melting Point 59-60 °C[1][4][6][7]

Boiling Point 260.1 °C at 760 mmHg[1][2][6][7]
Density 0.98 g/em3[1][2][3][7]

Flash Point 103.6 °C[1][2][3][7]

Vapor Pressure

0.0202 mmHg at 25°C[1][2]

Refractive Index

1.504[1][2][7]

LogP (Octanol-Water Partition Coefficient)

4.18[5][7]

EINECS Number

263-391-9[1][2][4]

General Experimental Protocols

While specific experimental reports for determining the physicochemical properties of 1-(1-

Chloroethyl)-4-isobutylbenzene are not detailed in publicly available literature, the following

are standard, widely accepted methodologies for obtaining such data.

2.1 Determination of Melting Point

o Methodology: Differential Scanning Calorimetry (DSC) or the capillary method are standard.

o Protocol (Capillary Method):

o Asmall, dry sample of the crystalline compound is packed into a thin-walled capillary tube.

o The capillary tube is placed in a melting point apparatus (e.g., a Thiele tube or a digital

melting point device) alongside a calibrated thermometer.

o The apparatus is heated slowly and steadily (1-2 °C per minute) as the melting range

approaches.
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o The melting range is recorded from the temperature at which the first liquid droplet
appears to the temperature at which the entire sample becomes a clear liquid.

2.2 Determination of Boiling Point

e Methodology: Distillation method under atmospheric pressure.

e Protocol:

o The compound is placed in a distillation flask with boiling chips.

o A condenser and a thermometer are fitted to the flask. The thermometer bulb should be
positioned just below the side arm of the flask to ensure it accurately measures the
temperature of the vapor.

o The flask is heated gently.

o The boiling point is recorded as the temperature at which the vapor and liquid phases are
in equilibrium, observed as a stable temperature reading during distillation. For a pressure
of 760 mmHg, this is the normal boiling point.

2.3 Determination of Density

» Methodology: Use of a pycnometer or a digital density meter.

e Protocol (Pycnometer):

o The weight of a clean, dry pycnometer (a flask with a specific volume) is recorded.

o The pycnometer is filled with the sample (in its liquid state, i.e., above its melting point)
and weighed.

o The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) at the same temperature and weighed.

o The density of the sample is calculated using the weights and the known density of the
reference substance.
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Role in Synthesis: The BHC Ibuprofen Process

1-(1-Chloroethyl)-4-isobutylbenzene is a critical intermediate in the BHC (Boots Hoechst
Celanese) synthesis of Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID).
[8] This pathway is noted for its high atom economy. The diagram below illustrates the key

transformation involving this intermediate.
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Caption: Synthesis of Ibuprofen via the BHC process highlighting the key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

